Cas no 23230-37-7 ([1,1'-Biphenyl]-4-propanoicacid, a,b-dibromo-, methyl ester)

• Product Name: [1,1'-Biphenyl]-4-propanoicacid, a,b-dibromo-, methyl ester
• CAS No: 23230-37-7
• MF: C₁₆H₁₄Br₂O₂
• MW: 398.089163303375
• CID: 280252
• PubChem ID: 329749
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-propanoicacid, a,b-dibromo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-propanoicacid, a,b-dibromo-, methyl ester
• methyl 2,3-dibromo-3-(4-phenylphenyl)propanoate
• 4-Biphenylpropionicacid, a,b-dibromo-, methyl ester (8CI)
• AC1L75FG
• AG-E-67581
• CTK4F1138
• Methyl 2,3-Dibrom-3-(p-biphenyl)-propionat
• NSC 314070
• 23230-37-7
• NSC314070
• DTXSID20317304
• NSC-314070
• 3-Biphenyl-4-yl-2,3-dibromo-propionic acid methyl ester

• Inchi： 1S/C16H14Br2O2/c1-20-16(19)15(18)14(17)13-9-7-12(8-10-13)11-5-3-2-4-6-11/h2-10,14-15H,1H3
• InChI Key： BFVUBBSFCUIRSC-UHFFFAOYSA-N
• SMILES： BrC(C(C(=O)OC)Br)C1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 395.93602
• Monoisotopic Mass: 395.93605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 4.72610